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Introduction

CB-64D is a potent and selective agonist for the sigma-2 (02) receptor, also known as
transmembrane protein 97 (TMEM97).[1] The 02 receptor is increasingly recognized as a
therapeutic target in various diseases, including cancer and neurodegenerative disorders.[1][2]
[3][4] Activation of the 02 receptor by agonists like CB-64D has been shown to induce a rapid
and transient increase in intracellular calcium ([Ca2*]i) by triggering its release from the
endoplasmic reticulum (ER).[5][6] This application note provides a detailed protocol for utilizing
CB-64D in a functional assay to measure intracellular calcium release in the human
neuroblastoma cell line, SK-N-SH, a model system where this effect has been characterized.[5]

[6]

The assay described herein employs the fluorescent calcium indicator Fluo-4 AM, a widely
used dye for monitoring intracellular calcium mobilization in real-time.[7][8][9] This protocol is
suitable for characterizing the pharmacological effects of CB-64D and other a2 receptor
modulators on calcium signaling pathways.
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Signaling Pathway of CB-64D-Induced Calcium
Release

CB-64D binds to and activates the sigma-2 receptor located on the endoplasmic reticulum
membrane. This activation initiates a signaling cascade that results in the release of stored
calcium from the ER into the cytoplasm. This process leads to a transient increase in cytosolic
calcium concentration, which can be detected by fluorescent calcium indicators.[5][6]
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CB-64D Signaling Pathway for Calcium Release
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Experimental Workflow for Calcium Release Assay
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1. Culture SK-N-SH Cells

2. Plate Cells in 96-well Plate

3. Load Cells with Fluo-4 AM

4. Add CB-64D

Data Acquisition & Analysis

5. Measure Fluorescence
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6. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15620179?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620179?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

